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Compound of Interest

Compound Name: Homarylamine Hydrochloride

Cat. No.: B163058 Get Quote

This guide provides best practices, troubleshooting advice, and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Homarylamine Hydrochloride powder. Proper handling and accurate weighing are critical for

experimental success and laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is Homarylamine Hydrochloride and what are its basic properties?

Homarylamine Hydrochloride (CAS No. 533-10-8) is an analytical reference standard

categorized as a phenethylamine.[1] It is a crystalline solid with a molecular formula of

C₁₀H₁₃NO₂ • HCl and a formula weight of 215.7 g/mol .[1][2]

Q2: What are the primary hazards associated with Homarylamine Hydrochloride powder?

According to its Safety Data Sheet (SDS), Homarylamine Hydrochloride is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation.[3] Therefore,

appropriate personal protective equipment (PPE) should always be worn when handling this

compound.

Q3: Is Homarylamine Hydrochloride powder hygroscopic?

While specific data on the hygroscopicity of Homarylamine Hydrochloride is not readily

available, amine hydrochloride salts can be susceptible to moisture absorption from the
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atmosphere. It is best practice to handle it as a potentially hygroscopic material in a controlled

environment with low humidity.

Q4: Is Homarylamine Hydrochloride powder prone to static electricity?

Crystalline powders, such as Homarylamine Hydrochloride, can be prone to developing static

charge, especially in low-humidity environments.[3][4] This can lead to difficulties in handling

and inaccuracies in weighing.

Q5: What is the recommended storage condition for Homarylamine Hydrochloride?

It is recommended to store Homarylamine Hydrochloride at -20°C.[1]

Troubleshooting Guide
This section addresses common issues encountered when weighing Homarylamine
Hydrochloride powder.
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Issue Potential Cause(s) Troubleshooting Steps

Unstable balance reading

- Air drafts from ventilation or

movement.- Vibrations from

nearby equipment.- Static

electricity on the powder or

weighing vessel.- Temperature

difference between the sample

and the balance chamber.- The

balance is not properly leveled

or calibrated.

- Close the draft shield of the

analytical balance.- Ensure the

balance is on a stable,

vibration-free surface.- Use an

anti-static gun or ionizer on the

weighing vessel and powder.

[5][6]- Allow the sample to

acclimate to room temperature

before weighing.- Level and

calibrate the balance before

use.[6]

Powder "jumping" or clinging to

surfaces
- Static electricity.

- Increase the humidity in the

weighing area (if appropriate

for the experiment).- Use anti-

static weighing boats or

spatulas.- Employ an ionizing

bar or anti-static gun to

neutralize static charges.[5]

Difficulty in transferring small

amounts of powder

- Static electricity causing the

powder to adhere to the

spatula.- Using a spatula that

is too large for the desired

quantity.

- Neutralize static on the

spatula and weighing vessel.-

Use a micro-spatula for

transferring milligram or sub-

milligram quantities.

Weight of the powder

increases over time on the

balance

- Hygroscopicity (absorption of

moisture from the air).

- Weigh the powder in a glove

box with a controlled, low-

humidity atmosphere.- If a

glove box is unavailable, work

quickly and record the weight

as soon as the reading

stabilizes.- Use a weighing

vessel with a lid and tare the

vessel with the lid on. Add the

powder, close the lid, and then

weigh.
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Inconsistent or non-

reproducible weighing results

- A combination of the factors

listed above.- Improper

weighing technique.

- Follow a standardized

weighing protocol (see

Experimental Protocols

section).- Ensure the balance

is calibrated daily or before

each use.- Minimize

environmental fluctuations in

the weighing area.

Experimental Protocols
Protocol for Accurate Weighing of Homarylamine Hydrochloride Powder

This protocol is designed to ensure the accurate and safe weighing of Homarylamine
Hydrochloride powder, taking into account its hazardous nature and potential for static and

hygroscopicity.

Materials:

Homarylamine Hydrochloride powder

Analytical balance (readable to at least 0.1 mg)

Anti-static weighing boat or glassine weighing paper

Spatula (micro-spatula for small quantities)

Anti-static gun or ionizer (recommended)

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Procedure:

Preparation:
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Ensure the analytical balance is level and calibrated according to the manufacturer's

instructions.

Clean the balance pan and the surrounding area to remove any dust or debris.

Allow the Homarylamine Hydrochloride container to equilibrate to room temperature

before opening to prevent condensation.

Don appropriate PPE.

Taring the Weighing Vessel:

Place the weighing boat on the center of the balance pan.

Close the draft shield doors.

If static is suspected, use an anti-static gun to neutralize the weighing boat.

Press the "Tare" or "Zero" button to set the balance to 0.0000 g.

Transferring the Powder:

Remove the tared weighing boat from the balance.

Using a clean spatula, carefully transfer the desired amount of Homarylamine
Hydrochloride powder to the weighing boat.

To minimize spillage and airborne powder, perform the transfer away from drafts and with

gentle movements.

For quantities under 10 mg, it is advisable to perform this step inside a fume hood or a

glove box.

Weighing the Powder:

Carefully place the weighing boat with the powder back on the center of the balance pan.

Close the draft shield doors.
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If the reading is unstable, it may be due to static. Use an anti-static gun on the weighing

boat and powder.

Allow the reading to stabilize and record the final weight.

Post-Weighing:

Carefully transfer the weighed powder to the desired container for your experiment.

Clean the spatula and the weighing area thoroughly.

Securely close the Homarylamine Hydrochloride container and store it under the

recommended conditions.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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